Cas no 7634-74-4 (6-butylquinoline)

• Product Name: 6-butylquinoline
• CAS No: 7634-74-4
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 982590
• PubChem ID: 82092
• Update Time: 2025-04-20

6-butylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-butylquinoline
• Quinoline, 6-butyl-
• EINECS 258-564-0
• 7634-74-4
• UNII-K0BBK7OARM
• SCHEMBL6115157
• DTXSID5064758
• EINECS 231-564-8
• 6-butyl-quinoline
• NS00012067
• K0BBK7OARM
• Q27281776
• Quinoline, butyl-
• 53452-65-6

• Inchi： 1S/C13H15N/c1-2-3-5-11-7-8-13-12(10-11)6-4-9-14-13/h4,6-10H,2-3,5H2,1H3
• InChI Key： HIFRWMLBTWKDIH-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=1C=CC(=C2)CCCC

Computed Properties

• Exact Mass: 185.12055
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89